Cas no 110028-98-3 (1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione)

1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione structure
110028-98-3 structure
Product Name:1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione
CAS No:110028-98-3
MF:C14H14O2
MW:214.259764194489
CID:1188421
PubChem ID:14042413
Update Time:2025-04-20

1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,6,7,8-hexahydrophenanthrene-4,5-dione
    • 110028-98-3
    • DTXSID90554865
    • Inchi: 1S/C14H14O2/c15-11-5-1-3-9-7-8-10-4-2-6-12(16)14(10)13(9)11/h7-8H,1-6H2
    • InChI Key: JVLYNUFSCKCQQK-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2=CC=C3CCCC(C3=C21)=O

Computed Properties

  • Exact Mass: 214.09942
  • Monoisotopic Mass: 214.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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